Cas no 59532-50-2 ( )

• Product Name: &nbsp
• CAS No: 59532-50-2
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 950278
• PubChem ID: 5355257
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(7R,8S)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoate
• AC1NS74O
• NCI60_002607
• NSC30620
• NSC-30620
• Epiheliotrine
• Sincamidine
• NSC 30620
• Butanoic acid, 2-hydroxy-2-(1-methoxyethyl)-3-methyl-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, (1R-(1alpha,7(S*(R*)),7abeta))-
• [(7R,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoate
• BUTANOIC ACID, 2-HYDROXY-2-(1-METHOXYETHYL)-3-METHYL-, (2,3,5,7A-TETRAHYDRO-1-HYDROXY-1H-PYRROLIZIN-7-YL)METHYL ESTER, (1R-(1.ALPHA.,7(S*(R*)),7A.BETA.))-
• UNII-X7KRY4YZV9
• 1-Epiheliotrine
• X7KRY4YZV9
• 7R-Heliotrine
• Q27293647
• Butanoic acid, 2-hydroxy-2-((1R)-1-methoxyethyl)-3-methyl-, ((1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, (2S)-
• 59532-50-2
•  

• Inchi： 1S/C16H27NO5/c1-10(2)16(20,11(3)21-4)15(19)22-9-12-5-7-17-8-6-13(18)14(12)17/h5,10-11,13-14,18,20H,6-9H2,1-4H3/t11-,13-,14-,16+/m1/s1
• InChI Key： LMFKRLGHEKVMNT-MEWXFMAXSA-N
• SMILES： O[C@@H]1CCN2CC=C(COC([C@@]([C@@H](C)OC)(C(C)C)O)=O)[C@@H]21

Computed Properties

• Exact Mass: 313.18900
• Monoisotopic Mass: 313.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2Ų
• XLogP3: 0.1

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 450.7°C at 760 mmHg
• Flash Point: 226.4°C
• Refractive Index: 1.541
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 79.23000
• LogP: 0.26470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives